2-chloro-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]propanamide

• CAS No.: 743444-55-5
• Molecular Formula: C14H16ClF3N2O2
• Molecular Weight: 336.74 g/mol
• IUPAC Name: 2-chloro-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C14H16ClF3N2O2/c1-9(15)13(21)19-11-8-10(14(16,17)18)2-3-12(11)20-4-6-22-7-5-20/h2-3,8-9H,4-7H2,1H3,(H,19,21)
• InChI Key: CUEWKBIHPPSWBE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=CC(=C1)C(F)(F)F)N2CCOCC2)Cl

Description

2-Chloro-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]propanamide (molecular formula: C₁₄H₁₆ClF₃N₂O₂; molar mass: 336.74 g/mol) is a chloroacetamide derivative featuring a morpholine ring and a trifluoromethyl (-CF₃) substituent on the phenyl group. This compound is commercially available as a research chemical, with pricing tiers for 1 g ($399) and 5 g ($1150) quantities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-CHLORO-N-[2-(MORPHOLIN-4-YL)-5-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE typically involves the reaction of 2-chloro-N-(2-morpholin-4-yl-phenyl)acetamide with trifluoromethylating agents under controlled conditions . The reaction conditions often include the use of solvents like dichloromethane and catalysts such as palladium complexes to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they likely involve similar synthetic routes with optimizations for large-scale production. This may include the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

2-CHLORO-N-[2-(MORPHOLIN-4-YL)-5-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro group, using nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Amines, thiols

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

2-CHLORO-N-[2-(MORPHOLIN-4-YL)-5-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Employed in studies involving protein interactions and enzyme inhibition.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-CHLORO-N-[2-(MORPHOLIN-4-YL)-5-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE involves its interaction with specific molecular targets, such as enzymes and receptors . The compound’s morpholine ring and trifluoromethyl group play crucial roles in its binding affinity and selectivity . These interactions can modulate various biochemical pathways, leading to the observed biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally related chloroacetamide compounds share the N-phenylpropanamide backbone but differ in substituents, leading to variations in physicochemical properties and applications. Below is a detailed comparison:

Structural and Functional Differences

Compound Name	Molecular Formula	Key Substituents	Applications/Notes
2-Chloro-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]propanamide	C₁₄H₁₆ClF₃N₂O₂	Morpholine ring, -CF₃	Research chemical; potential intermediate for pharmaceuticals or agrochemicals .
2-Chloro-N-[1-(2,6-dichloro-4-difluoromethyl-phenyl)-1H-pyrazol-5-yl]propanamide	C₁₇H₁₂Cl₃F₂N₂O	Dichloro, difluoromethyl, pyrazole ring	Herbicide precursor (e.g., synthesis of nitro-substituted derivatives for crop protection) .
2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(2-cyanoethyl)-N-phenylpropanamide	C₁₈H₁₆ClF₃N₃OS	Pyridinylsulfanyl, cyanoethyl group	Likely bioactive compound; sulfur moiety may enhance binding to metal-containing enzymes .
N-[2-Methoxy-5-(trifluoromethyl)phenyl]-2-methylpropanamide	C₁₂H₁₄F₃NO₂	Methoxy (-OCH₃), methyl (-CH₃)	Simpler analog; reduced steric hindrance may favor penetration in biological systems .
Metolachlor (2-Chloro-N-(2-ethyl-6-methylphenyl)-N-(2-methoxy-1-methylethyl)acetamide)	C₁₅H₂₂ClNO₂	Ethyl, methyl, methoxy	Widely used herbicide; selective action on grass weeds .

Biological Activity

2-chloro-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]propanamide, also known by its CAS number 743444-55-5, is a synthetic compound characterized by its unique chemical structure, which includes a morpholine ring and a trifluoromethyl group. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in the fields of oncology and anti-inflammatory research.

• Molecular Formula : C14H16ClF3N2O2
• Molecular Weight : 336.74 g/mol
• IUPAC Name : 2-chloro-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]propanamide
• Structural Formula :

$$\text{InChI}=\text{InChI 1S C14H16ClF3N2O2 c1 9 15 13 21 19 11 8 10 14 16 17 18 2 3 12 11 20 4 6 22 7 5 20 h2 3 8 9H 4 7H2 1H3 H 19 21 }$$

The biological activity of 2-chloro-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]propanamide is primarily attributed to its interaction with specific molecular targets. The trifluoromethyl group enhances lipophilicity, facilitating cellular membrane penetration. The morpholine ring may interact with various biological macromolecules, potentially inhibiting enzyme activity or modulating receptor functions.

Anticancer Activity

Recent studies have indicated that compounds containing similar structural motifs exhibit significant anticancer properties. For instance, derivatives with trifluoromethyl groups have shown potent antiproliferative effects against various cancer cell lines:

Cell Line	% Inhibition
T-47D (Breast Cancer)	90.47%
SR (Leukemia)	81.58%
SK-MEL-5 (Melanoma)	84.32%
MDA-MB-468 (Breast Cancer)	84.83%

These findings suggest that the introduction of electronegative substituents like chlorine and trifluoromethyl can enhance the biological efficacy of such compounds .

Anti-inflammatory Activity

In vivo studies have demonstrated that related compounds exhibit significant anti-inflammatory effects. For example, the incorporation of morpholine rings has been linked to enhanced anti-inflammatory activity through inhibition of pro-inflammatory cytokines and enzymes . This suggests that 2-chloro-N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]propanamide may also possess similar properties.

Case Studies

• Study on Anticancer Activity : A recent investigation into a series of substituted phenyl compounds demonstrated that those with trifluoromethyl groups showed improved growth inhibition across multiple cancer cell lines compared to their non-trifluorinated counterparts .
• Anti-inflammatory Research : Another study evaluated the anti-inflammatory potential of morpholine-containing compounds and found significant reductions in edema and inflammatory markers in animal models .